Cas no 2229249-24-3 ((4-methoxypyridin-2-yl)methanesulfonyl chloride)

• Product Name: (4-methoxypyridin-2-yl)methanesulfonyl chloride
• CAS No: 2229249-24-3
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 5923181
• PubChem ID: 165636907
• Update Time: 2025-06-13

(4-methoxypyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-pyridinemethanesulfonyl chloride (ACI)
• (4-methoxypyridin-2-yl)methanesulfonyl chloride
• 2229249-24-3
• EN300-1987003

• Inchi： 1S/C7H8ClNO3S/c1-12-7-2-3-9-6(4-7)5-13(8,10)11/h2-4H,5H2,1H3
• InChI Key： WTAIZQRGFYZCIC-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=CN=1)OC)(=O)=O

Computed Properties

• Exact Mass: 220.9913420g/mol
• Monoisotopic Mass: 220.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on (4-methoxypyridin-2-yl)methanesulfonyl chloride

Recent Advances in the Application of (4-Methoxypyridin-2-yl)methanesulfonyl Chloride (CAS: 2229249-24-3) in Chemical Biology and Pharmaceutical Research

The compound (4-methoxypyridin-2-yl)methanesulfonyl chloride (CAS: 2229249-24-3) has recently emerged as a pivotal reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly valued for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel sulfonamide-based inhibitors, which are increasingly recognized for their therapeutic potential in targeting various enzymes and receptors implicated in disease pathways.

A significant breakthrough involving this compound was reported in a 2023 study published in the Journal of Medicinal Chemistry, where researchers utilized (4-methoxypyridin-2-yl)methanesulfonyl chloride as a key building block for the synthesis of selective kinase inhibitors. The study demonstrated that the methoxy and pyridine moieties of the compound enhance its binding affinity to ATP-binding pockets of target kinases, thereby improving inhibitor specificity. This finding underscores the compound's importance in the design of next-generation kinase inhibitors for cancer therapy.

Further applications of this reagent have been explored in proteomics research. A recent publication in ACS Chemical Biology detailed its use in the development of activity-based probes (ABPs) for profiling sulfonyltransferase activity in live cells. The electrophilic sulfonyl chloride group of (4-methoxypyridin-2-yl)methanesulfonyl chloride enables covalent modification of active site residues, making it an ideal candidate for ABP design. This approach has provided new insights into sulfonyltransferase-mediated post-translational modifications, which are crucial for understanding cellular signaling networks.

From a synthetic chemistry perspective, advances in the preparation and handling of (4-methoxypyridin-2-yl)methanesulfonyl chloride have been reported. A 2024 Organic Process Research & Development paper described an improved, scalable synthesis of this compound with enhanced purity and stability. The authors emphasized the importance of controlled reaction conditions to prevent decomposition, which has been a historical challenge with sulfonyl chloride reagents. These process improvements have significant implications for the industrial-scale production of derivatives based on this scaffold.

In drug discovery, computational studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for molecules incorporating the (4-methoxypyridin-2-yl)methanesulfonyl moiety. Molecular modeling analyses suggest that this structural motif may contribute to improved membrane permeability while maintaining metabolic stability, addressing two key challenges in pharmaceutical development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for inflammatory and neurological disorders.

Looking forward, researchers anticipate expanded applications of (4-methoxypyridin-2-yl)methanesulfonyl chloride in chemical biology tool development and targeted therapeutics. Its unique combination of reactivity and selectivity positions it as a valuable scaffold for diverse biomedical applications. Ongoing studies are exploring its potential in PROTAC (Proteolysis Targeting Chimera) design and covalent drug development, areas that are rapidly gaining traction in pharmaceutical research.